Cas no 78-35-3 (Linalyl isobutyrate)

Linalyl isobutyrate Properties

Names and Identifiers

• Linalyl isobutyrate
• 3,7-Dimethylocta-1,6-dien-3-yl isobutyrate
• Isobutyric acid 1,5-dimethyl-1-vinyl-4-hexenyl ester
• 3,7-dimethylocta-1,6-dien-3-yl 2-methylpropanoate
• isobutyric acid, 1,5-dimethyl-1-vinyl-4-hexenyl ester

• MDL： MFCD00048312
• InChIKey： JZIARAQCPRDGAC-UHFFFAOYSA-N
• Inchi： 1S/C14H24O2/c1-7-14(6,10-8-9-11(2)3)16-13(15)12(4)5/h7,9,12H,1,8,10H2,2-6H3
• SMILES： C(OC(CC/C=C(/C)\C)(C=C)C)(=O)C(C)C

Computed Properties

• Exact Mass: 224.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Heavy Atom Count: 16
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.87670
• PSA: 26.30000
• Refractive Index: 1.4576 (estimate)
• Boiling Point: 305.75°C (rough estimate)
• FEMA: 2640 | LINALYL ISOBUTYRATE
• Density: 1.0013 (rough estimate)

Linalyl isobutyrate Security Information

• Safety Instruction： S26-S37/39
• Dangerous goods sign： Xi

Linalyl isobutyrate Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%